![molecular formula C16H25ClN2O2 B1406804 N-Isopropyl-2-(piperidin-4-ylmethoxy)-benzamide hydrochloride CAS No. 1417568-98-9](/img/structure/B1406804.png)
N-Isopropyl-2-(piperidin-4-ylmethoxy)-benzamide hydrochloride
Overview
Description
N-Isopropyl-2-(piperidin-4-ylmethoxy)-benzamide hydrochloride, commonly referred to as “NIPBH”, is a synthetic compound with a variety of potential applications in scientific research. This compound is a derivative of the natural product piperidine, and is known for its ability to act as a weak base, as well as its solubility in both water and organic solvents. NIPBH has been studied for its potential use in the synthesis of other compounds, as well as its ability to act as a catalyst in the synthesis of certain types of molecules. Additionally, NIPBH has been studied for its potential use in biochemical and physiological experiments, as well as its potential advantages and limitations in laboratory experiments.
Scientific Research Applications
Oncology: Targeting ALK in Non-Small Cell Lung Cancer (NSCLC)
N-Isopropyl-2-(piperidin-4-ylmethoxy)-benzamide hydrochloride: has been studied for its potential role in treating NSCLC by targeting the Anaplastic Lymphoma Kinase (ALK). ALK is a critical therapeutic target for EML4-ALK positive NSCLC, and compounds like N-Isopropyl-2-(piperidin-4-ylmethoxy)-benzamide hydrochloride are being evaluated for their inhibitory effects on ALK .
properties
IUPAC Name |
2-(piperidin-4-ylmethoxy)-N-propan-2-ylbenzamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2.ClH/c1-12(2)18-16(19)14-5-3-4-6-15(14)20-11-13-7-9-17-10-8-13;/h3-6,12-13,17H,7-11H2,1-2H3,(H,18,19);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXDDKFLSNSUZPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=CC=C1OCC2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.83 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Isopropyl-2-(piperidin-4-ylmethoxy)-benzamide hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.